4-Amino-3-chloro-5-methylbenzonitrile
Cat. No. B136338
M. Wt: 166.61 g/mol
InChI Key: NDTNVCCDQAOBSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:14]1[O:15][CH2:16][CH2:17][CH2:18]1.[CH3:12][OH:13].[NH2:1][c:2]1[c:3]([Cl:11])[cH:4][c:5]([C:6]#[N:7])[cH:8][c:9]1[CH3:10]>>[NH2:1][c:2]1[c:3]([Cl:11])[cH:4][c:5]([CH2:6][NH2:7])[cH:8][c:9]1[CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C#N)cc(Cl)c1N
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(CN)cc(Cl)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
